5-(3-Nitrophenyl)picolinic acid, 95%

• IUPAC Name: 5-(3-nitrophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H8N2O4/c15-12(16)11-5-4-9(7-13-11)8-2-1-3-10(6-8)14(17)18/h1-7H,(H,15,16)
• InChI Key: PSKIVCUHZIEOIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C12H8N2O4
• Molecular Weight: 244.20 g/mol

Description

5-(3-Nitrophenyl)picolinic acid (5-NPPA) is a chemical compound with a wide range of applications in scientific research and industrial processes. It is an organic compound with a molecular formula of C7H6NO4, and a molar mass of 174.12 g/mol. 5-NPPA is an important intermediate in the synthesis of picolinic acid derivatives, and its properties make it useful for a variety of applications in organic synthesis, drug discovery, and materials science.

Scientific Research Applications

5-(3-Nitrophenyl)picolinic acid, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of organic compounds, including amino acids, peptides, and nucleosides. It is also used as a catalyst in the synthesis of other organic compounds. 5-(3-Nitrophenyl)picolinic acid, 95% is also used in the synthesis of drug molecules, and it has been used in the synthesis of a number of important drugs, including the anti-cancer drug imatinib mesylate.

Mechanism of Action

The mechanism of action of 5-(3-Nitrophenyl)picolinic acid, 95% is not well understood. However, it is thought to act as a proton donor, donating a proton to an acceptor molecule in order to form a new bond. This process is known as proton transfer. 5-(3-Nitrophenyl)picolinic acid, 95% is also thought to act as a Lewis acid, meaning that it can act as an electron acceptor in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Nitrophenyl)picolinic acid, 95% are not well understood. However, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of proinflammatory mediators. In addition, 5-(3-Nitrophenyl)picolinic acid, 95% has been shown to inhibit the production of nitric oxide, which is involved in the regulation of blood pressure.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Nitrophenyl)picolinic acid, 95% in laboratory experiments include its low cost, its high reactivity, and its availability in a number of different forms. Additionally, 5-(3-Nitrophenyl)picolinic acid, 95% is relatively non-toxic and has low environmental impact. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of light or heat.

Future Directions

There are a number of potential future directions for the use of 5-(3-Nitrophenyl)picolinic acid, 95%. One potential application is in the synthesis of new drugs, as it has already been used in the synthesis of a number of important drugs. Additionally, 5-(3-Nitrophenyl)picolinic acid, 95% could be used in the synthesis of new materials, such as polymers and nanomaterials. It could also be used in the development of new catalysts for organic synthesis. Finally, 5-(3-Nitrophenyl)picolinic acid, 95% could be used in the development of new analytical techniques, such as mass spectrometry or nuclear magnetic resonance spectroscopy.

Synthesis Methods

5-(3-Nitrophenyl)picolinic acid, 95% can be synthesized by a number of methods. One method involves the reaction of 3-nitrophenol and picolinic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 50-60°C, and the yield of 5-(3-Nitrophenyl)picolinic acid, 95% is typically around 80%. Other methods of synthesis include the reaction of 3-nitrophenol with arylacetanilides in the presence of a base, and the reaction of 3-nitrophenol with ethylenediamine in the presence of a base.